Cas no 2358664-17-0 (4-Ethoxy-3-methylbut-1-yne)

• Product Name: 4-Ethoxy-3-methylbut-1-yne
• CAS No: 2358664-17-0
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 6504861
• PubChem ID: 165993043
• Update Time: 2024-01-06

4-Ethoxy-3-methylbut-1-yne Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-3-methylbut-1-yne
• EN300-7215842
• 2358664-17-0
• 4-Ethoxy-3-methylbut-1-yne

• Inchi： 1S/C7H12O/c1-4-7(3)6-8-5-2/h1,7H,5-6H2,2-3H3
• InChI Key： PTMCZTDFKPGNAP-UHFFFAOYSA-N
• SMILES： O(CC)CC(C#C)C

Computed Properties

• Exact Mass: 112.088815002g/mol
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 87.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 9.2Ų